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Compound of Interest

Compound Name: Potassium thiocyanate-13C

Cat. No.: B141147 Get Quote

A direct comparison between Potassium Thiocyanate-¹³C (KSCN-¹³C) labeling and Stable

Isotope Labeling by Amino acids in Cell culture (SILAC) for quantitative proteomics is not

feasible at this time, as KSCN-¹³C is not a recognized or documented method for protein

labeling in this context.

Our comprehensive research found no evidence of Potassium Thiocyanate-¹³C being used as a

reagent for systematically labeling proteins for quantitative analysis by mass spectrometry. The

primary application of isotopically labeled Potassium Thiocyanate (KSCN-¹³C,¹⁵N) is as a tracer

in metabolic studies to follow the thiocyanate ion's fate and in the chemical synthesis of other

labeled molecules.[1][2][3][4][5]

Therefore, this guide will provide a detailed overview of SILAC, a widely adopted and robust

metabolic labeling strategy, as a benchmark for quantitative proteomics. This will serve as a

valuable resource for researchers, scientists, and drug development professionals seeking to

understand and implement powerful techniques for quantifying the proteome.

Stable Isotope Labeling by Amino acids in Cell
culture (SILAC)
SILAC is a powerful and accurate metabolic labeling technique that allows for the precise

relative quantification of proteins between different cell populations. The fundamental principle

of SILAC involves the in vivo incorporation of stable isotope-labeled amino acids into the entire

proteome of living cells.
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The SILAC Workflow
The experimental workflow for a typical SILAC experiment is a multi-step process that ensures

accurate and reliable quantification.
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Cell Culture & Labeling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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